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Compound of Interest

Compound Name: Valtrate hydrine B4

Cat. No.: B15560426 Get Quote

Essential Safety and Handling Guide for Valtrate
Hydrine B4
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Valtrate hydrine B4, a natural monoterpenoid with

potential antifungal and neuroactive properties. This document provides immediate, essential

safety protocols and logistical information to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Physical Properties
Valtrate hydrine B4 is a natural compound isolated from plants of the Valeriana species. For

research purposes, it is typically supplied as an off-white to light yellow solid.
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Property Value Source

CAS Number 18296-48-5 MedChem Express, BioCrick

Molecular Formula C27H40O10 MedChem Express, BioCrick

Molecular Weight 524.60 g/mol MedChem Express, BioCrick

Appearance Off-white to light yellow solid MedChem Express

Purity ≥97.87% (HPLC) MedChem Express

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Personal Protective Equipment (PPE)
Due to the potential for skin and eye irritation, appropriate personal protective equipment must

be worn at all times when handling Valtrate hydrine B4. The following table outlines the

recommended PPE.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves. Inspect

for tears or holes before use.

Eye Protection
Safety glasses with side

shields or goggles

Body Protection Laboratory coat Fully buttoned.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator may be

necessary.

Operational Plan: Handling and Storage
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Adherence to proper handling and storage procedures is critical to maintain the integrity of

Valtrate hydrine B4 and to ensure a safe laboratory environment.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation exposure.

Procedural Controls:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

For preparing stock solutions, it is recommended to centrifuge the vial to gather the

powder at the bottom before opening.[1]

Storage
Condition Temperature Duration Notes

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Disposal Plan
Dispose of Valtrate hydrine B4 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Unused Product: Dispose of as hazardous chemical waste. Do not allow to enter drains or

waterways.
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Contaminated PPE: Dispose of as hazardous waste.

Experimental Protocols
While specific experimental protocols will vary depending on the research application, the

following provides a general guideline for the preparation of stock solutions and a template for

an antifungal susceptibility assay.

Stock Solution Preparation
Valtrate hydrine B4 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a

common choice for creating stock solutions for in vitro assays.

To prepare a 10 mM stock solution in DMSO:

Weigh out 5.25 mg of Valtrate hydrine B4.

Add 1 mL of DMSO.

Gently vortex or sonicate until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Antifungal Susceptibility Testing (Broth Microdilution)
This is a generalized protocol to determine the Minimum Inhibitory Concentration (MIC) of

Valtrate hydrine B4 against a fungal strain.

Prepare fungal inoculum: Culture the fungal strain in an appropriate broth medium to the

desired cell density (e.g., 1-5 x 10^5 CFU/mL).

Serial Dilutions: Perform a two-fold serial dilution of the Valtrate hydrine B4 stock solution in

the broth medium in a 96-well microplate.

Inoculation: Add the fungal inoculum to each well of the microplate.

Controls: Include a positive control (fungal inoculum in broth without the compound) and a

negative control (broth only).
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Incubation: Incubate the microplate at the optimal temperature for the fungal strain for 24-48

hours.

MIC Determination: The MIC is the lowest concentration of Valtrate hydrine B4 that visibly

inhibits fungal growth.

Signaling Pathways
Valtrate hydrine B4 and related compounds from Valeriana species have been suggested to

modulate specific signaling pathways, which are of interest in drug development.

PDGFRA/MEK/ERK Signaling Pathway
Research on a related compound, Valtrate, has shown that it can inhibit the Platelet-Derived

Growth Factor Receptor Alpha (PDGFRA)/MEK/ERK signaling pathway, which is often

dysregulated in certain cancers.
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Caption: Inhibition of the PDGFRA/MEK/ERK signaling pathway by Valtrate hydrine B4.
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GABA Receptor Signaling Pathway
Valtrate hydrine B4 is also known to modulate Gamma-Aminobutyric Acid (GABA) receptors,

which are the primary inhibitory neurotransmitter receptors in the central nervous system. This

interaction likely underlies its potential sedative and anxiolytic effects.
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Caption: Modulation of the GABA-A receptor signaling pathway by Valtrate hydrine B4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://www.benchchem.com/product/b15560426?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://www.benchchem.com/product/b15560426?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling Valtrate
hydrine B4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560426#personal-protective-equipment-for-
handling-valtrate-hydrine-b4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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